BENGHE Foundational & Exploratory

Check Availability & Pricing

Dodecylcyclohexane: A Technical Overview of
its Core Molecular Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodecylcyclohexane

Cat. No.: B156805

This guide provides a focused examination of the fundamental molecular characteristics of
dodecylcyclohexane, a saturated hydrocarbon. It is intended for researchers, scientists, and
professionals in drug development who require precise data on this compound. The information
is presented to facilitate easy integration into research and development workflows.

Molecular Identity and Weight

Dodecylcyclohexane is an organic compound consisting of a twelve-carbon alkyl chain
(dodecyl group) attached to a cyclohexane ring. Its fundamental properties, including molecular
formula and weight, are crucial for stoichiometric calculations, analytical characterization, and
modeling in various scientific applications.

The molecular formula for dodecylcyclohexane is CisHszs.[1][2][3][4][5] The molecular weight
is a key parameter for converting between mass and moles, essential in experimental design
and data analysis. While slight variations exist due to different calculation methods, the values
are consistently around 252.5 g/mol .[1]

A summary of the key quantitative data is provided in the table below for straightforward
reference and comparison.
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Parameter Value Source

PubChem, NIST, CAS,

Molecular Formula CisHse
SCBT[1][3][4][5]
Molecular Weight 252.5 g/mol PubChem (Computed)[1]
252.49 g/mol Santa Cruz Biotechnology[5]
252.48 g/mol CAS Common Chemistry[3]
252.4784 g/mol NIST WebBook[4][6]
Monoisotopic Mass 252.281701148 Da PubChem (Computed)[1]
CAS Registry Number 1795-17-1 PubChem, CAS, NIST[1][3][4]

Experimental Determination

The determination of the molecular formula and weight of a compound like
dodecylcyclohexane is typically achieved through standard analytical chemistry techniques.

e Mass Spectrometry (MS): This is the primary technique used to determine the mass-to-
charge ratio of ionized molecules. High-resolution mass spectrometry (HRMS) can provide a
highly accurate mass measurement, which allows for the determination of the precise
elemental composition and thus the molecular formula.

o Elemental Analysis: This method involves combusting a sample of the compound and
quantifying the resulting combustion products (e.g., COz, H20) to determine the percentage
composition of each element (carbon and hydrogen). This empirical data is then used to
derive the molecular formula.

Detailed experimental protocols are specific to the instrumentation and methodologies of a
particular laboratory and are therefore not provided here. The data presented in this guide are
based on values reported in established chemical databases.

Logical Relationships

The following diagram illustrates the relationship between the compound's name, its structural
representation (formula), and its key physical properties.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dodecylcyclohexane
https://commonchemistry.cas.org/detail?cas_rn=1795-17-1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1795171&Mask=1
https://www.scbt.com/p/dodecylcyclohexane-1795-17-1
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecylcyclohexane
https://www.scbt.com/p/dodecylcyclohexane-1795-17-1
https://commonchemistry.cas.org/detail?cas_rn=1795-17-1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1795171&Mask=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1795171&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecylcyclohexane
https://commonchemistry.cas.org/detail?cas_rn=1795-17-1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1795171&Mask=1
https://www.benchchem.com/product/b156805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dodecylcyclohexane

IS represented by Is identified by

Molecular Formula CAS Number
C1sH3s 1795-17-1

results in

Molecular Weight
~252.5 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound name to its formula and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dodecylcyclohexane: A Technical Overview of its Core
Molecular Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156805#dodecylcyclohexane-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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